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Compound of Interest

Compound Name: UC-112

Cat. No.: B15568042 Get Quote

For Immediate Reference: UC-112 is a potent inhibitor of apoptosis (IAP) protein and should be

handled as a hazardous chemical. Proper disposal is crucial to ensure personnel safety and

environmental protection. This guide provides detailed procedures for the safe handling and

disposal of UC-112 in a laboratory setting.

Researchers and drug development professionals using UC-112 must adhere to strict disposal

protocols. As a novel research chemical, a comprehensive Safety Data Sheet (SDS) with

specific disposal instructions is not readily available. However, based on its structural

relationship to 8-hydroxyquinoline and general laboratory chemical safety standards, a cautious

approach to its disposal is mandatory. All chemical waste must be managed in accordance with

local, state, and federal regulations.

Hazard Assessment and Waste Classification
UC-112's core structure, 8-hydroxyquinoline, is classified as toxic if swallowed, causes serious

eye damage, may cause an allergic skin reaction, and is very toxic to aquatic life with long-

lasting effects.[1][2][3] Therefore, it is prudent to assume UC-112 exhibits similar hazardous

properties. All waste containing UC-112, including pure compound, solutions, and

contaminated labware, must be treated as hazardous waste.

Quantitative Data for Disposal Considerations
While specific quantitative data for UC-112 is not published, the following table outlines general

parameters for the disposal of hazardous chemical waste in a laboratory setting. These are
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based on typical institutional and regulatory guidelines.

Parameter Guideline Regulatory Context

Waste Container Volume

Do not exceed 55 gallons for

hazardous waste or 1 quart for

acutely hazardous waste in a

satellite accumulation area.[1]

Resource Conservation and

Recovery Act (RCRA)

pH of Aqueous Waste for

Sewer Disposal

Prohibited. Given the

hazardous nature of UC-112,

sewer disposal is not

recommended. Neutralization

may be required for

decontamination rinsate before

final disposal as hazardous

waste.

Clean Water Act and local

wastewater regulations.

Empty Container

Decontamination

Containers that held UC-112

should be triple-rinsed with a

suitable solvent. The rinsate

must be collected and

disposed of as hazardous

waste.[1][2]

RCRA "empty container" rule.

Spill Cleanup Residue

All materials used for spill

cleanup (absorbents, PPE,

etc.) must be disposed of as

hazardous waste.[1]

RCRA and OSHA regulations.

Experimental Protocols for Safe Disposal
1. Segregation and Collection of UC-112 Waste:

Solid Waste: Collect unused or expired UC-112 powder, contaminated personal protective

equipment (PPE), and other solid materials in a dedicated, properly labeled, and sealed

hazardous waste container.
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Liquid Waste: Collect solutions containing UC-112 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Sharps Waste: Needles, syringes, and other sharps contaminated with UC-112 must be

placed in a designated sharps container for hazardous chemical waste.

Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) should be

collected in a designated hazardous waste container. Non-disposable glassware must be

decontaminated before washing.

2. Decontamination of Non-Disposable Labware:

Rinse the glassware three times with a solvent known to dissolve UC-112 (e.g., ethanol,

DMSO).

Collect all rinsate in a properly labeled hazardous liquid waste container.

After triple rinsing, the glassware can typically be washed using standard laboratory

procedures.

3. Disposal of Empty UC-112 Containers:

Triple-rinse the empty container with a suitable solvent.[1][2]

Collect the rinsate as hazardous liquid waste.

Deface or remove the original label.

Dispose of the rinsed container according to your institution's guidelines for empty chemical

containers.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of UC-
112 waste.
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UC-112 Disposal Workflow
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Caption: Logical workflow for the segregation and disposal of UC-112 waste.
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Spill Management
In the event of a spill, evacuate the area and prevent others from entering. Wear appropriate

PPE, including a lab coat, safety goggles, and chemical-resistant gloves. Use an absorbent

material to contain the spill and clean the area with a suitable solvent. All cleanup materials

must be collected and disposed of as hazardous waste.[1] Report the spill to your institution's

EHS office.

Disclaimer: This information is intended as a guide and is based on general principles of

laboratory safety and the known hazards of similar chemical compounds. Always consult your

institution's specific waste disposal procedures and the most current regulatory guidelines

before handling and disposing of any hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.echemi.com/sds/8-hydroxyquinoline-pd20160321203155101.html
https://www.benchchem.com/product/b15568042?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/8-hydroxyquinoline-pd20160321203155101.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/8-Hydroxyquinoline_0590_1.0.pdf
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://www.benchchem.com/product/b15568042#uc-112-proper-disposal-procedures
https://www.benchchem.com/product/b15568042#uc-112-proper-disposal-procedures
https://www.benchchem.com/product/b15568042#uc-112-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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